Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Benzarone EYA3 inhibition compared to other

inhibitors

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Benzarone

CAS No.: 1477-19-6
Cat. No.: S520818

Overview of EYA Inhibitors

Get Quote

The following table summarizes key EYA inhibitors identified in the scientific literature. It's important to

note that much of the available data comes from studies focused on individual inhibitors, rather than head-to-

head comparisons.

Primary Reported Key Demonstrated
Inhibitor Name EYA Potency Characteristics & Biological
Target(s) (ICso or KI)  Selectivity Effects
Benzarone [1] EYA2, EYA3 Information Identified with Inhibits
missing Benzbromarone; endothelial cell
reported to exhibit motility and
selectivity for EYA angiogenesis in
over classical vitro and in
PTPs like PTP1B zebrafish models
[1]. [1].
Benzbromarone (BBR) [1] EYA family Information A uricosuric drug Reduces viability
[2] [3] (EYAL, missing being repurposed; in leukemia cells;
EYA3 inhibits EYA synergizes with
highlighted) phosphatase Menin & DOT1L
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Primary Reported Key Demonstrated
Inhibitor Name EYA Potency Characteristics & Biological
Target(s) (ICso or KI)  Selectivity Effects
activity. Analysis inhibitors; delays
suggests its leukemia
antileukemic effects  progression in
are driven by EYA vivo; inhibits
inhibition rather than  angiogenesis [1]
off-targets [2] [3]. [2] [3].
N- EYA2 Kl = 440 Allosteric inhibitor;  Inhibits EYA2
arylidenebenzohydrazide (specifically)  nM for demonstrates high phosphatase-
compounds (e.g., EYA2 [4] selectivity for EYA2 dependent cell
NCGC00249987) [4] [5] and does not inhibit migration,
EYA3 [4] [5]. invadopodia

Experimental Data and Methodologies

The conclusions in the table are supported by various experimental protocols. Here are the methodologies for

key findings:

¢ Benzarone's Selectivity Assessment [1]: The tyrosine phosphatase activity of full-length EYA3 was

formation, and
invasion in lung
cancer cells [5].

tested against a model substrate (pPNPP) in the presence of Benzarone and Benzbromarone. To

establish selectivity, the same compounds were tested against a representative classical protein
tyrosine phosphatase, PTP1B, under comparable conditions. Benzarone showed greater selectivity

for EYA over PTP1B than Benzbromarone [1].

¢ Benzbromarone's Anti-Leukemic Efficacy *In Vivo* [2] [3]: Mice transplanted with MLL-AF9

leukemia cells were treated with vehicle, 10 mg/kg, or 40 mg/kg Benzbromarone via daily oral
gavage. Treatment with 40 mg/kg BBR significantly delayed disease progression, prolonged
survival, and reduced leukemia burden compared to the control group [2] [3].

¢ Allosteric Inhibition Mechanism [5]: The co-crystal structure of the EYA2 domain with inhibitor
NCGC00249987 was determined. This revealed that the compound binds to an allosteric site
distant from the active site, inducing a conformational change that is unfavorable for Mg?* binding,
thereby inhibiting enzymatic activity.
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EYA Family Functions and Inhibition Mechanisms

EYA proteins are unusual multifunctional proteins, and their inhibition can impact multiple cellular

processes. The following diagram outlines their key functions and general mechanisms of inhibition.
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Cell Growth Cell Proliferation Mitotic Progression (PLK1) DNA Repair (H2AX) Transcription (RNA Pol II)
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Interpretation and Research Considerations

When interpreting this data, please consider the following points:

e The "Best" Inhibitor is Context-Dependent: The choice of inhibitor depends heavily on the
research or therapeutic goal. Benzbromarone, which inhibits multiple EYAs, might be preferred for a

broad effect, while an EYA2-specific allosteric inhibitor is essential for studying that particular
isoform's function.
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e Mind the Evidence Gap for Benzarone: The available data for Benzarone is primarily from a single,
earlier study focusing on angiogenesis [1]. A direct, quantitative comparison of its potency and
selectivity against Benzbromarone and other inhibitors across different EYA isoforms and disease
models is not available in the search results.

¢ Focus on Therapeutic Objectives: For anti-angiogenesis or anti-metastasis research, both
Benzarone and the allosteric EYA2 inhibitors are highly relevant. For hematological malignancies like
MLL-r leukemia, the evidence strongly supports the use of Benzbromarone.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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